Cas no 66396-66-5 (1H-Imidazole, 4-(2-isocyanoethyl)-1-[(4-methylphenyl)sulfonyl]-)

1H-Imidazole, 4-(2-isocyanoethyl)-1-[(4-methylphenyl)sulfonyl]- structure
66396-66-5 structure
Product Name:1H-Imidazole, 4-(2-isocyanoethyl)-1-[(4-methylphenyl)sulfonyl]-
CAS No:66396-66-5
MF:C13H13N3O2S
MW:275.326221227646
CID:396366
PubChem ID:71375066
Update Time:2025-04-19

1H-Imidazole, 4-(2-isocyanoethyl)-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4-(2-isocyanoethyl)-1-[(4-methylphenyl)sulfonyl]-
    • 4-(2-isocyanoethyl)-1-(4-methylphenyl)sulfonylimidazole
    • 4-(2-Isocyanoethyl)-1-(4-methylbenzene-1-sulfonyl)-1H-imidazole
    • DTXSID70797819
    • 66396-66-5
    • Inchi: 1S/C13H13N3O2S/c1-11-3-5-13(6-4-11)19(17,18)16-9-12(15-10-16)7-8-14-2/h3-6,9-10H,7-8H2,1H3
    • InChI Key: QRMAWIYWFHODBC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1C=NC(CC[N+]#[C-])=C1)(=O)=O

Computed Properties

  • Exact Mass: 275.07299
  • Monoisotopic Mass: 275.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • PSA: 56.32
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.